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Introduction
AZD1134 is a potent and selective antagonist of the serotonin 1B receptor (5-HT1B). The 5-

HT1B receptor predominantly functions as a presynaptic autoreceptor, regulating the release of

serotonin (5-HT). Antagonism of this receptor by AZD1134 is expected to increase synaptic

serotonin levels in key brain regions implicated in mood, anxiety, and memory, such as the

hippocampus and amygdala. This document provides a detailed experimental protocol for

investigating the effects of AZD1134 on the acquisition, consolidation, and retrieval of

conditioned fear memories in a rodent model. The protocol is designed for both contextual and

cued fear conditioning paradigms, allowing for a comprehensive assessment of AZD1134's

impact on different forms of associative fear memory.

Putative Signaling Pathway of AZD1134 Action
The proposed mechanism of action for AZD1134 in modulating fear memory involves the

enhancement of serotonergic neurotransmission. By blocking the inhibitory feedback mediated

by presynaptic 5-HT1B autoreceptors on serotonin neurons, AZD1134 leads to increased

release of serotonin into the synaptic cleft. This elevated synaptic serotonin can then act on

various postsynaptic serotonin receptors on neurons within fear-related circuits, such as the

amygdala and hippocampus, thereby modulating neuronal excitability and synaptic plasticity

processes that are critical for memory consolidation.
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Day 2: Conditioning

Place mice in conditioning chambers
(no stimuli) for 10 min

Administer AZD1134 or Vehicle
(e.g., 30 min pre-training)

Place mice in chambers.
Baseline (2 min).

3 Tone-Shock pairings
(Tone: 30s, 85dB; Shock: 2s, 0.7mA).

Post-shock (2 min).

Place mice back into the
same conditioning chamber for 5 min.

Measure freezing behavior.

Place mice in a novel context.
Baseline (3 min).

Present auditory cue (3 min).
Measure freezing behavior.

Quantify percentage of time spent freezing.
Compare AZD1134 vs. Vehicle groups

using appropriate statistical tests (e.g., t-test, ANOVA).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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